N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-9-4-3-5-11(14(9)21-2)15(20)19-16-18-12-7-6-10(17)8-13(12)22-16/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: WACXEBFIQKIAFU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl)OC

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide, also known as CMTM, is a chemical compound that has been widely studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to activate certain cellular pathways that are involved in the clearance of toxic proteins in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide has been shown to have a number of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis (cell death) and inhibit cell proliferation. In neurodegenerative diseases, it has been shown to reduce the accumulation of toxic proteins and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide is its potential use in cancer and neurodegenerative disease research. It has also been shown to have low toxicity and high selectivity for certain cellular pathways. However, one of the limitations of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide research. One area of interest is in the development of more efficient synthesis methods that can produce larger quantities of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide. Another area of interest is in the development of new drug delivery systems that can improve the solubility and bioavailability of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide and its potential use in the treatment of cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide involves the reaction of 2-aminothiophenol with 6-chloro-2-fluorobenzonitrile in the presence of a base, followed by reaction with 3-methyl-2-methoxybenzoyl chloride. This results in the formation of N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide, which can be purified through recrystallization or column chromatography.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide has been studied for its potential use in various scientific research applications. One of the main areas of interest is in the field of cancer research, where N-(6-chloro-1,3-benzothiazol-2-yl)-2-methoxy-3-methylbenzamide has been shown to inhibit the growth and proliferation of cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.